Cas no 361172-11-4 (4-butoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 4-butoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 361172-11-4
• MF: C₂₃H₂₅N₃O₂S
• MW: 407.528504133224
• CID: 6593591
• PubChem ID: 5219828
• Update Time: 2025-05-20

4-butoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 4-butoxy-N-(2-(p-tolyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, 4-butoxy-N-[2,6-dihydro-2-(4-methylphenyl)-4H-thieno[3,4-c]pyrazol-3-yl]-
• AKOS024599666
• SR-01000445123
• F0778-0128
• SR-01000445123-1
• 361172-11-4
• 4-butoxy-N-[2-(4-methylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• 4-butoxy-N-[2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• EU-0039575
• 4-butoxy-N-(2-(p-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• Inchi： 1S/C23H25N3O2S/c1-3-4-13-28-19-11-7-17(8-12-19)23(27)24-22-20-14-29-15-21(20)25-26(22)18-9-5-16(2)6-10-18/h5-12H,3-4,13-15H2,1-2H3,(H,24,27)
• InChI Key： JUNHCDNDUIZIHE-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=C(C)C=C2)N=C2CSCC2=1)(=O)C1=CC=C(OCCCC)C=C1

Computed Properties

• Exact Mass: 407.16674822g/mol
• Monoisotopic Mass: 407.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 81.4Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 531.8±50.0 °C(Predicted)
• pka: 12.84±0.20(Predicted)

Additional information on 4-butoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Chemical Profile of 4-butoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide (CAS No. 361172-11-4)

The compound 4-butoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide, identified by its CAS number 361172-11-4, represents a sophisticated molecular entity within the realm of pharmaceutical chemistry. This heterocyclic benzamide derivative features a fused thieno[3,4-cpyrazole] core appended with a benzamide moiety and an N-2-(4-methylphenyl) substituent. The presence of an ethoxybutyl group at the 4-position further modulates its physicochemical properties and biological activity.

Recent advancements in medicinal chemistry have highlighted the significance of thieno[3,4-cpyrazole] scaffolds in drug discovery due to their structural versatility and demonstrated pharmacological efficacy. The benzamide functional group is widely recognized for its role as a bioisostere of amides, often enhancing metabolic stability while maintaining potent biological interactions. In this context, the N-2-(4-methylphenyl) substituent introduces a lipophilic aromatic ring system that can influence receptor binding affinity and pharmacokinetic profiles.

The ethoxybutyl group serves multiple purposes: it acts as a steric bulge to modulate binding pocket interactions and contributes to solubility optimization. Such structural features are meticulously designed to balance lipophilicity and polar surface area, adhering to Lipinski's Rule of Five for oral bioavailability. Computational modeling studies have suggested that this compound may exhibit favorable interactions with target enzymes or receptors implicated in neurological and inflammatory disorders.

Emerging research in scaffold-hopping strategies has underscored the potential of thieno[3,4-cpyrazole]-based molecules as novel therapeutic agents. For instance, derivatives of this class have shown promise in preclinical studies targeting enzymes involved in pain signaling pathways. The benzamide moiety is particularly noteworthy for its ability to engage hydrogen bonding networks with biological targets, enhancing binding affinity. The N-2-(4-methylphenyl) aromatic ring further contributes to π-stacking interactions, which are critical for sustained receptor occupancy.

The ethoxybutyl group at the 4-position exerts a dual influence on pharmacokinetics: it increases solubility while potentially reducing metabolic clearance rates. This balance is crucial for achieving therapeutic efficacy with manageable dosing regimens. Experimental data from high-throughput screening (HTS) campaigns have identified analogs of this compound with enhanced activity against specific biomarkers. Structural modifications guided by these findings continue to refine the pharmacophoric framework for optimal biological response.

One particularly intriguing aspect of this compound is its potential dual-targeting capability. The thieno[3,4-cpyrazole] core can interact with one binding site on a target protein, while the benzamide moiety engages another, creating synergistic effects. This concept aligns with modern drug design paradigms that favor polypharmacicity to improve therapeutic outcomes. Preliminary docking studies using molecular dynamics simulations have revealed favorable binding poses when interacting with hypothetical enzyme targets associated with metabolic disorders.

The synthesis of this compound involves multi-step organic transformations that highlight the intersection of classical organic chemistry and modern catalytic methods. Key synthetic steps include cyclization reactions to establish the thieno[3,4-cpyrazole] core, followed by nucleophilic substitution to introduce the benzamide functional group. The introduction of the N-2-(4-methylphenyl) substituent requires precise regioselective functionalization techniques to avoid undesired side products.

In terms of physicochemical properties, 4-butoxy-N-2-(4-methylphenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]benzamide exhibits moderate solubility in common organic solvents but limited water solubility. This profile suggests potential advantages for formulation in oral or parenteral delivery systems where solubility enhancement strategies may be employed. Analytical characterization using techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LC-MS), and X-ray crystallography has confirmed the structural integrity of the synthesized compound.

The ethoxybutyl group contributes to a calculated LogP value that places this molecule within an optimal range for membrane permeability in drug candidates. Additionally, computational toxicity assays indicate low predicted risk for hepatotoxicity or genotoxicity under standard exposure conditions. These assessments are critical early-stage indicators that support further development efforts without immediate safety concerns.

Future research directions may explore derivatization strategies to optimize potency and selectivity against specific therapeutic targets. For example, replacing the methyl substituent on the phenyl ring with more polar groups could enhance binding affinity while maintaining overall pharmacokinetic properties. Similarly, exploring alternative heterocyclic linkers might uncover novel analogs with distinct biological profiles without compromising key structural motifs.

The broader significance of this compound lies in its embodiment of contemporary drug design principles: leveraging complex heterocyclic scaffolds combined with carefully tuned substituents to achieve desired biological outcomes. As computational tools become increasingly sophisticated in predicting molecular interactions, NMR-derived conformational analysis, and crystallographic data continue to inform synthetic strategies, compounds like this exemplify how structure-based design can yield promising candidates for further exploration.